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Compound of Interest

Compound Name: Regaloside D

Cat. No.: B12413871

For researchers, scientists, and drug development professionals, ensuring safety in the
laboratory is paramount. This document provides essential guidance on the safe handling and
disposal of Regaloside D, a phenylpropanoid isolated from Lilium Longiflorum.[1][2][3] Due to
the absence of a specific Safety Data Sheet (SDS), a precautionary approach is mandated,
treating Regaloside D as a substance with potential toxicity.

Quantitative Data Summary

The following table summarizes the known quantitative data for Regaloside D.

Property Value Source
Molecular Formula C18H24010 [1]
Molecular Weight 400.4 g/mol [1]
CAS Number 120601-66-3 [1]
Predicted Relative Density 1.51 g/cm3 [1]
Storage (Powder) -20°C for up to 3 years [1]
Storage (In Solvent) -80°C for up to 1 year [1]

Personal Protective Equipment (PPE)
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Given the unknown toxicity profile of Regaloside D, a comprehensive PPE strategy is crucial to
minimize exposure. The following PPE is mandatory when handling this compound.

Core PPE Requirements:

Gloves: Chemical-resistant gloves are required. Disposable nitrile gloves may offer sufficient
short-term protection, but it is advisable to consult the glove manufacturer's chemical
resistance guide.[4] Always inspect gloves for any signs of degradation or puncture before
use and replace them immediately if compromised or after any contact with the substance.

Eye Protection: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 1989
standard are essential.[4] A face shield should be worn over safety glasses whenever there
is a risk of splashes, such as when preparing solutions.[4]

Lab Coat: A flame-resistant lab coat, such as one made from Nomex®, should be worn and
fully buttoned to provide maximum skin coverage.[4]

Footwear: Fully enclosed shoes that cover the entire foot are required.[4]

Respiratory Protection: If there is a potential for aerosolization or if handling the powder
outside of a certified chemical fume hood, a respirator is required.[4] The use of a respirator
must adhere to a comprehensive respiratory protection program, including medical
evaluations and fit testing.[4]

Four Levels of Personal Protective Equipment:

For substances with unknown hazards, it's useful to be aware of the four levels of PPE,
although for routine laboratory handling of small quantities of Regaloside D, Level C or B
equivalents should be considered.

e Level D: The minimum protection for environments with no known hazards. May include
coveralls, safety glasses, and chemical-resistant footwear.[5]

e Level C: Required when the airborne substance is known and criteria for an air-purifying
respirator are met. Includes a respirator, chemical-resistant clothing, and gloves.[5]
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o Level B: Necessary when the highest level of respiratory protection is needed but a lesser
degree of skin protection is required. It involves a self-contained breathing apparatus (SCBA)
and chemical-resistant clothing.[5]

o Level A: Demanded when the greatest potential for exposure and the highest level of skin,
respiratory, and eye protection is needed. This includes a fully encapsulated chemical-
resistant suit and an SCBA.[5]

Experimental Protocols: Safe Handling and Disposal

Adherence to strict protocols is critical for mitigating the risks associated with handling
Regaloside D.

Handling Procedures:

» Preparation: All work with solid Regaloside D or concentrated solutions should be
conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[6]
Before starting, ensure a detailed inventory of all chemicals is maintained.[6]

» Weighing: When weighing the powdered form, use a containment balance or a balance
within a fume hood to minimize the risk of airborne particles.

o Solution Preparation: When dissolving Regaloside D, add the solvent slowly to the solid to
avoid splashing.

o Spill Management: In the event of a spill, immediately alert others in the vicinity. For small
spills, use an appropriate absorbent material, and for larger spills, follow your institution's
emergency response plan. All materials used for spill cleanup should be treated as
hazardous waste.

Disposal Plan:

Proper disposal of Regaloside D and associated waste is essential to protect personnel and
the environment.

o Waste Segregation: All solid waste contaminated with Regaloside D (e.g., pipette tips,
gloves, weighing paper) must be collected in a designated, clearly labeled hazardous waste
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container.[7]

e Liquid Waste: Unused solutions of Regaloside D should be collected in a separate, sealed,
and clearly labeled hazardous waste container. Do not dispose of this chemical down the
drain.[7]

o Container Disposal: Empty containers that held Regaloside D must be triple-rinsed with a
suitable solvent. The rinsate should be collected as hazardous waste. After rinsing, the
container labels should be defaced before disposal according to institutional guidelines.[7]

» Decontamination: All surfaces and equipment that have come into contact with Regaloside
D must be thoroughly decontaminated.

Visualizing Safety Workflows

To further clarify the necessary procedures, the following diagrams illustrate the key workflows
for handling and disposing of Regaloside D.
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Figure 1. Safe Handling Workflow for Regaloside D

Click to download full resolution via product page

Caption: Figure 1: A flowchart outlining the procedural steps for the safe handling of
Regaloside D.
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Figure 2: Disposal Plan for Regaloside D Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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